5-(3,5-Dimethylisoxazol-4-yl)-3-iodobenzene-1,2-diamine

• Molecular Formula: C11H12IN3O
• Molecular Weight: 329.14 g/mol
• IUPAC Name: 5-(3,5-dimethyl-1,2-oxazol-4-yl)-3-iodobenzene-1,2-diamine
• InChI: InChI=1S/C11H12IN3O/c1-5-10(6(2)16-15-5)7-3-8(12)11(14)9(13)4-7/h3-4H,13-14H2,1-2H3
• InChI Key: GHKITNQCVVUGJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC(=C(C(=C2)I)N)N

Description

5-(3,5-Dimethylisoxazol-4-yl)-3-iodobenzene-1,2-diamine is a useful research compound. Its molecular formula is C11H12IN3O and its molecular weight is 329.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(3,5-dimethylisoxazol-4-yl)-2-iodo-6-nitroaniline (0.9 g, 2.5 mmol) was added to EtOH (50 ml), to the mixture were added SnCl2 (2.4 g, 12.5 mmol). The reaction mixture was stirred at 75° C. for 7 h. The solvent was evaporated and then the residue was dissolved in EtOAc (100 ml) and washed with 1N NaOH (100 ml×3). The organic solvent was evaporated and the residue was dissolved in DCM and purified with combi-flash column chromatography (product came out at 60% EtOAc/Hexane) to afford 5-(3,5-dimethylisoxazol-4-yl)-3-iodobenzene-1,2-diamine. LCMS m/z [M+H]+ C11H12IN3O requires: 330.00. Found 330.03 1H NMR (400 MHz, CD3OD) δ2.21 (s, 3H), 2.39 (s, 3H), 7.16 (d, 1H), 7.62 (d, 1H).

Synthesis routes and methods II

Procedure details

To a solution of 4-(3,5-dimethylisoxazol-4-yl)-2-iodo-6-nitroaniline (393 g, 1.09 mol, 1.0 eq) in ethanol (4 L) was added tin (II) chloride (1.03 kg, 5.46 mol, 5.0 eq). The reaction mixture was stirred at 75° C. for 10 h. The solvent was evaporated and the residue was dissolved in EtOAc (5 L), washed with 1 N sodium hydroxide (3×1 L) (the solid precipitated out should be filtered). The organic phase was dried over Na2SO4 and the solvent was removed to give a residue. The residue was purified by flash chromatography on silica (PE/EA=2:1-3:2) to give 253 g of 5-(3,5-dimethylisoxazol-4-yl)-3-iodobenzene-1,2-diamine as a slightly brown solid.